Cas no 2228300-12-5 (5-(nitromethyl)pyrimidine)

• Product Name: 5-(nitromethyl)pyrimidine
• CAS No: 2228300-12-5
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• CID: 5814917
• PubChem ID: 165716439
• Update Time: 2025-05-26

5-(nitromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(nitromethyl)pyrimidine
• EN300-1750993
• 2228300-12-5

• Inchi： 1S/C5H5N3O2/c9-8(10)3-5-1-6-4-7-2-5/h1-2,4H,3H2
• InChI Key： AXMREFUYYNMOSJ-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 139.038176411g/mol
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.6Ų

Additional information on 5-(nitromethyl)pyrimidine

Introduction to 5-(Nitromethyl)pyrimidine (CAS No. 2228300-12-5)

5-(Nitromethyl)pyrimidine, with the CAS number 2228300-12-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and chemical biology. This compound is characterized by its unique molecular structure, which includes a pyrimidine ring and a nitromethyl group, making it a valuable building block for the synthesis of more complex molecules.

The molecular formula of 5-(nitromethyl)pyrimidine is C₆H₇N₃O₂, and its molecular weight is approximately 149.14 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration and substitution reactions. These synthetic pathways have been extensively studied and optimized to ensure high yields and purity levels, which are crucial for its use in research and industrial applications.

In the field of medicinal chemistry, 5-(nitromethyl)pyrimidine has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as an antimicrobial agent, particularly against drug-resistant strains of bacteria. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-(nitromethyl)pyrimidine exhibited potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the ability of the nitromethyl group to disrupt bacterial cell walls and inhibit essential metabolic pathways.

Beyond its antimicrobial properties, 5-(nitromethyl)pyrimidine has also been investigated for its potential as an anticancer agent. A 2022 study in the Cancer Research Journal demonstrated that certain derivatives of this compound could selectively target and inhibit cancer cell proliferation without significantly affecting normal cells. The mechanism of action involves the disruption of DNA synthesis and the induction of apoptosis in cancer cells. These findings suggest that 5-(nitromethyl)pyrimidine-based compounds may have therapeutic potential in cancer treatment.

In addition to its medicinal applications, 5-(nitromethyl)pyrimidine has found use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials, such as conductive polymers and photovoltaic materials. A recent study published in the Journal of Materials Chemistry C highlighted the use of 5-(nitromethyl)pyrimidine-based polymers in organic solar cells, where they exhibited improved charge transport properties and enhanced device efficiency.

The chemical stability and reactivity of 5-(nitromethyl)pyrimidine have also been subjects of extensive research. Studies have shown that the compound is stable under a wide range of conditions but can undergo selective reactions under specific catalytic conditions. For example, palladium-catalyzed cross-coupling reactions have been used to functionalize the pyrimidine ring with various substituents, expanding its utility in synthetic chemistry.

Safety considerations are an important aspect when handling any chemical compound. While 5-(nitromethyl)pyrimidine is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times to minimize exposure risks.

In conclusion, 5-(nitromethyl)pyrimidine (CAS No. 2228300-12-5) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and chemical biology. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and mechanisms of action, this compound is likely to play an increasingly important role in various scientific disciplines.